![molecular formula C20H20N4O4 B3910175 1-(4-ethylphenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide](/img/structure/B3910175.png)
1-(4-ethylphenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide
Overview
Description
1-(4-ethylphenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 1-(4-ethylphenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide is not fully understood. However, studies have shown that this compound may inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It may also inhibit the growth of fungi and bacteria by disrupting the cell membrane and inhibiting protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that this compound may have biochemical and physiological effects on various systems in the body. It has been shown to inhibit the growth of cancer cells, fungi, and bacteria. It may also have neuroprotective effects and potential use as a diagnostic tool for Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-ethylphenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide in lab experiments is its potential to inhibit the growth of cancer cells, fungi, and bacteria. It may also have neuroprotective effects and potential use as a diagnostic tool for Alzheimer's disease. However, one limitation of using this compound in lab experiments is its potential toxicity and side effects.
Future Directions
There are several future directions for 1-(4-ethylphenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide. One direction is to further study its potential use as a diagnostic tool for Alzheimer's disease. Another direction is to explore its potential use in combination with other compounds for the treatment of cancer, fungi, and bacterial infections. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in scientific research. It has been synthesized using various methods and has shown promising results in biochemical and physiological studies. Further research is needed to fully understand its mechanism of action and potential applications in the field of medicinal chemistry.
Scientific Research Applications
1-(4-ethylphenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.
Properties
IUPAC Name |
1-(4-ethylphenyl)-N-[(E)-(3-nitrophenyl)methylideneamino]-5-oxopyrrolidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O4/c1-2-14-6-8-17(9-7-14)23-13-16(11-19(23)25)20(26)22-21-12-15-4-3-5-18(10-15)24(27)28/h3-10,12,16H,2,11,13H2,1H3,(H,22,26)/b21-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILWLJZXXVLKWIL-CIAFOILYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NN=CC3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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